Flutax 1

• Molecular Formula: C71H66N2O21
• Molecular Weight: 1283.3 g/mol
• InChI: InChI=1S/C71H66N2O21/c1-35-51(91-67(86)57(78)56(39-17-11-8-12-18-39)73-62(80)40-19-13-9-14-20-40)33-71(87)61(93-66(85)41-21-15-10-16-22-41)59-69(7,60(79)58(89-37(3)74)55(35)68(71,5)6)52(32-53-70(59,34-88-53)94-38(4)75)92-65(84)36(2)72-63(81)42-23-26-45(48(29-42)64(82)83)54-46-27-24-43(76)30-49(46)90-50-31-44(77)25-28-47(50)54/h8-31,36,51-53,56-59,61,76,78,87H,32-34H2,1-7H3,(H,72,81)(H,73,80)(H,82,83)/t36-,51-,52-,53+,56-,57+,58+,59?,61-,69+,70-,71+/m0/s1
• InChIKey: JMWJJMCMRRQCSY-AIEHORFDSA-N

Flutax 1 Microtubule Probe Specifications

Flutax 1 is a green-fluorescent derivative of the anticancer drug Taxol (paclitaxel), chemically defined as 7-O-[N-(fluorescein-4′-carbonyl)-L-alanyl]taxol . It binds to the taxol-binding site on microtubules with high affinity (Ka ~ 10⁷ M⁻¹) and is employed for direct fluorescence imaging of the microtubule cytoskeleton in live and mildly fixed cells [1]. Its excitation and emission maxima are approximately 495 nm and 520 nm, respectively .

Imaging Direct microtubule fluorescence in live and mildly fixed cells

Binding High-affinity taxol-site binding (reported Ka context)

Spectral Green emission ex~495/em~520 nm; standard FITC filters

• [1] R&D Systems (Bio-Techne). Flutax 1 product page. View Source

Flutax 1 Differentiation from Other Taxoids

Although Flutax 1 and its closest analog Flutax 2 are both fluorescent taxoids that bind microtubules with similar equilibrium affinity, they differ markedly in photostability, pH sensitivity, and bimolecular association kinetics [1]. These quantitative differences mean that substituting one probe for the other without accounting for instrumentation settings, buffer conditions, and required observation times can compromise data reproducibility, imaging quality, and quantitative accuracy in microtubule visualization experiments.

Photostability mismatch

Flutax 1 photoquenches measurably, limiting observation window; Flutax 2 remains photostable.

pH sensitivity difference

Fluorescein-based signal changes with pH; Flutax 2 is pH-insensitive across physiological range.

Association kinetics vary

Slower binding may require longer incubation and could under-label dynamic microtubule populations.

• [1] Díaz JF, Strobe R, Engelborghs Y, Souto AA, Andreu JM. Molecular recognition of Taxol by microtubules: kinetics and thermodynamics of binding of fluorescent taxol derivatives to an exposed site. J Biol Chem. 2000;275(34):26265-26276. DOI: 10.1074/jbc.M003120200. View Source

Flutax 1 Comparative Evidence

Photostability vs. Flutax 2

Under stopped-flow fluorescence measurement conditions, Flutax 2 is photostable, whereas Flutax 1 displays appreciable photoquenching at a rate of 1% of total fluorescence intensity per second [1]. This direct head-to-head comparison demonstrates that Flutax 1 photobleaches significantly faster under identical illumination, effectively limiting its usable observation window relative to Flutax 2.

Photostability vs Flutax 2

Head-to-head

1% s⁻¹ intensity loss vs no measurable photobleaching, >100× difference

Limits observation window; minimize light exposure

For extended time-lapse, Flutax 2 remains photostable

Evidence Dimension	Photostability (photoquenching rate)
Target Compound Data	1% intensity loss per second
Comparator Or Baseline	Flutax‑2 — no measurable photoquenching (photostable under the same conditions)
Quantified Difference	>100‑fold difference in photoquenching rate (Flutax‑1 ≈ 1%/s vs Flutax‑2 < 0.01%/s inferred)
Conditions	Stopped‑flow fluorimeter, excitation 492 nm, cross‑linked microtubules, 37 °C; dead time ∼10 ms, 8 curves averaged

Why This Matters

For time‑lapse or quantitative fluorescence microscopy, Flutax‑1 requires strict minimization of light exposure to avoid rapid signal decay, whereas Flutax‑2 permits extended observation without appreciable photobleaching.

• [1] Díaz JF, Strobe R, Engelborghs Y, Souto AA, Andreu JM. Molecular recognition of Taxol by microtubules: kinetics and thermodynamics of binding of fluorescent taxol derivatives to an exposed site. J Biol Chem. 2000;275(34):26265-26276. DOI: 10.1074/jbc.M003120200. View Source

pH Sensitivity vs. Flutax 2

Flutax 1 absorption, fluorescence, and fluorescence decay in solution are pH sensitive , reflecting the ionisation equilibrium of the fluorescein fluorophore (pKa ~6.4). In contrast, Flutax 2 employs 2,7‑difluorofluorescein (Oregon Green), which has a lower pKa (~4.8) and is therefore fully deprotonated and fluorescent across the physiological pH range, making it pH insensitive .

pH Sensitivity

Data to verify

pH sensitive (pKa ≈6.4) vs pH insensitive (pKa ≈4.8)

Signal may vary with pH fluctuations; quantification may need pH control

Flutax 2 offers stable signal independent of pH

Evidence Dimension	pH sensitivity of fluorescence intensity
Target Compound Data	pH sensitive (fluorescein‑based, pKa ≈ 6.4)
Comparator Or Baseline	Flutax‑2 — pH insensitive (difluorofluorescein‑based, pKa ≈ 4.8)
Quantified Difference	Qualitative binary; Flutax‑2 maintains constant fluorescence at pH 5–9, Flutax‑1 intensity changes with pH.
Conditions	Aqueous solution, physiological pH range (e.g., pH 6.5–7.5)

Why This Matters

Fluctuations in intracellular or extracellular pH during drug treatments, metabolic perturbations, or buffer exchanges can alter Flutax‑1 signal intensity, reducing quantitative reliability, whereas Flutax‑2 provides a stable signal regardless of pH.

Binding Kinetics vs. Flutax 2

Stopped‑flow fluorescence measurements reveal that the bimolecular association rate constant (k₊) for Flutax‑1 is 6.10 ± 0.22 × 10⁵ M⁻¹ s⁻¹, whereas for Flutax‑2 it is 13.8 ± 1.8 × 10⁵ M⁻¹ s⁻¹ at 37 °C [1]. This corresponds to a 2.3‑fold faster initial binding step for Flutax‑2. Both probes subsequently undergo slow monomolecular rearrangements, but the first encounter complex forms more rapidly with Flutax‑2.

Binding Kinetics (k₊)

Head-to-head

k₊ 6.10 vs 13.8 (×10⁵ M⁻¹s⁻¹), 2.3× faster for Flutax 2

Flutax 2 labels faster; may reduce incubation time

May under-label transient microtubule populations

Evidence Dimension	Bimolecular association rate constant (k₊)
Target Compound Data	k₊ = 6.10 ± 0.22 × 10⁵ M⁻¹ s⁻¹
Comparator Or Baseline	Flutax‑2 — k₊ = 13.8 ± 1.8 × 10⁵ M⁻¹ s⁻¹
Quantified Difference	2.3‑fold higher for Flutax‑2
Conditions	Cross‑linked microtubules, 37 °C, pH 6.5 buffer, stopped‑flow fluorescence

Why This Matters

Faster association kinetics enable Flutax‑2 to label microtubules more quickly, reducing incubation times and improving labeling of highly dynamic microtubule structures, whereas Flutax‑1 may require longer equilibration and could under‑label transient populations.

• [1] Díaz JF, Strobe R, Engelborghs Y, Souto AA, Andreu JM. Molecular recognition of Taxol by microtubules: kinetics and thermodynamics of binding of fluorescent taxol derivatives to an exposed site. J Biol Chem. 2000;275(34):26265-26276. DOI: 10.1074/jbc.M003120200. View Source

Binding Affinity vs. Paclitaxel

In microtubule assembly competition assays, Flutax‑1 (FLUTAX) competes with paclitaxel for the same binding site but exhibits an eightfold smaller relative affinity [1]. This means that when used as a reporter probe in displacement assays, Flutax‑1 can be competed off by lower concentrations of test ligands than would be required for a higher‑affinity probe, enabling the detection of weak microtubule binders.

Affinity vs Paclitaxel

Reported

8-fold lower than paclitaxel

Enables detection of weak microtubule binders

Higher-affinity probes may mask weak interactions

Evidence Dimension	Relative binding affinity vs paclitaxel
Target Compound Data	8‑fold lower affinity than paclitaxel
Comparator Or Baseline	Paclitaxel (reference, relative affinity = 1)
Quantified Difference	8‑fold lower
Conditions	In vitro microtubule assembly assay with GTP‑liganded tubulin; stoichiometry of 1 Flutax‑1 molecule per αβ‑tubulin dimer

Why This Matters

Flutax‑1 is well‑suited for screening assays where displacement by low‑affinity ligands must be detectable, whereas higher‑affinity probes might mask weak interactions; conversely, for experiments requiring near‑irreversible binding, a higher‑affinity taxoid should be selected.

• [1] Evangelio JA, Abal M, Barasoain I, Souto AA, Lillo MP, Acuña AU, Amat‑Guerri F, Andreu JM. Fluorescent taxoids as probes of the microtubule cytoskeleton. Cell Motil Cytoskeleton. 1998;39(1):73‑90. DOI: 10.1002/(SICI)1097-0169(1998)39:1<73::AID-CM7>3.0.CO;2-H. View Source

Emission Spectra vs. Flutax 2

Flutax 1 exhibits excitation/emission maxima of 495/520 nm , while Flutax 2 displays maxima at 496/526 nm . The 6 nm red‑shift of Flutax‑2 emission, though modest, can influence channel bleed‑through in multi‑color experiments and should be taken into account when selecting emission filters and designing multiplexed imaging panels.

Emission λmax Shift

Data to verify

520 nm vs 526 nm, 6 nm red-shift

May influence multicolor filter bleed-through

Pair with red probe for clear two-color imaging

Evidence Dimension	Fluorescence emission maximum
Target Compound Data	Emission λmax = 520 nm
Comparator Or Baseline	Flutax‑2 — Emission λmax = 526 nm
Quantified Difference	6 nm red‑shift for Flutax‑2
Conditions	Solution fluorescence spectroscopy

Why This Matters

When combining green taxoids with other fluorophores (e.g., red taxoids such as Rotax), the 6 nm emission difference may reduce spectral cross‑talk if narrow‑band emission filters are used, but for unambiguous two‑color microtubule imaging, pairing Flutax‑1 or Flutax‑2 with a spectrally well‑separated probe (e.g., tetramethylrhodamine‑based Rotax) remains the standard practice.

Flutax 1 Application Scenarios

Microtubule Binder Screening

Because Flutax 1 exhibits an 8‑fold lower binding affinity for microtubules than the natural ligand paclitaxel, it serves as an effective displaceable probe in competition binding assays [1]. Researchers screening natural product libraries or synthetic small molecules for microtubule‑binding activity can use Flutax 1 displacement as a sensitive readout for weak‑to‑moderate binders that might be missed by a higher‑affinity probe.

Microtubule Imaging in Fixed Cells

In protocols where prolonged illumination is necessary (e.g., z‑stack acquisition, tile scanning), Flutax 1's documented photoquenching rate of 1% intensity loss per second under stopped‑flow illumination conditions indicates that signal decay must be carefully managed [2]. Users requiring longer observation windows should employ Flutax 2 instead, but for very short, high‑intensity snapshots, Flutax 1 remains viable.

pH-Controlled Microtubule Imaging

Flutax 1 fluorescence is pH sensitive, with intensity changes linked to the ionization state of its fluorescein moiety . This property can be exploited in experiments that deliberately manipulate pH to probe microtubule‑dye interactions, but in routine imaging where pH may fluctuate (e.g., during metabolic perturbation or drug wash‑in), the pH‑insensitive Flutax 2 provides more reliable quantification.

Stopped-Flow Binding Kinetics

Flutax 1 has a well‑characterized bimolecular association rate constant of 6.10 × 10⁵ M⁻¹ s⁻¹ at 37 °C, making it suitable as a reference probe in stopped‑flow kinetic experiments designed to measure the association and dissociation of other taxoids or microtubule‑binding agents via competition [3]. Its slower association relative to Flutax 2 (13.8 × 10⁵ M⁻¹ s⁻¹) can be advantageous for resolving rapid kinetic phases.

Application

Selection Property

Validation Focus

Microtubule binder screening

Displaceable probe with reported lower affinity

Detect weak-to-moderate microtubule binders

Fixed-cell microtubule imaging

Photoquenching rate context

Manage light exposure for signal stability

pH-controlled imaging studies

pH-dependent fluorescence response

Assess signal reliability under pH changes

Stopped-flow kinetic studies

Well-characterized association rate constant

Reference probe for competition kinetics

• [1] Evangelio JA, Abal M, Barasoain I, Souto AA, Lillo MP, Acuña AU, Amat‑Guerri F, Andreu JM. Fluorescent taxoids as probes of the microtubule cytoskeleton. Cell Motil Cytoskeleton. 1998;39(1):73‑90. DOI: 10.1002/(SICI)1097-0169(1998)39:1<73::AID-CM7>3.0.CO;2-H. View Source
• [2] Díaz JF, Strobe R, Engelborghs Y, Souto AA, Andreu JM. Molecular recognition of Taxol by microtubules: kinetics and thermodynamics of binding of fluorescent taxol derivatives to an exposed site. J Biol Chem. 2000;275(34):26265-26276. DOI: 10.1074/jbc.M003120200. View Source
• [3] Díaz JF, Strobe R, Engelborghs Y, Souto AA, Andreu JM. Molecular recognition of Taxol by microtubules: kinetics and thermodynamics of binding of fluorescent taxol derivatives to an exposed site. J Biol Chem. 2000;275(34):26265-26276. DOI: 10.1074/jbc.M003120200. View Source